Cas no 1965309-22-1 (2-Aza-spiro[4.4]nonane-4-carboxylic acid hydrochloride)

2-Aza-spiro[4.4]nonane-4-carboxylic acid hydrochloride is a bicyclic spiro compound featuring a carboxylic acid functional group and a secondary amine moiety, stabilized as its hydrochloride salt. This structure imparts rigidity and conformational constraint, making it valuable as a building block in medicinal chemistry and drug design. The spirocyclic framework enhances stereochemical control, while the carboxylic acid group allows for further derivatization. The hydrochloride form improves solubility and handling properties. Its unique scaffold is particularly useful in the synthesis of bioactive molecules, including peptidomimetics and enzyme inhibitors. The compound’s high purity and well-defined stereochemistry ensure reproducibility in research applications.

2-Aza-spiro[4.4]nonane-4-carboxylic acid hydrochloride structure

1965309-22-1 structure

Product Name:2-Aza-spiro[4.4]nonane-4-carboxylic acid hydrochloride

CAS No:1965309-22-1

MF:C₉H₁₆ClNO₂

MW:205.681841850281

MDL:MFCD30181967

CID:4771201

Update Time:2026-02-26

2-Aza-spiro[4.4]nonane-4-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

- 2-Aza-spiro[4.4]nonane-4-carboxylic acid hydrochloride
- SB34951
- 2-Azaspiro[4.4]nonane-4-carboxylic acid hydrochloride
- MDL： MFCD30181967
- Inchi： 1S/C9H15NO2.ClH/c11-8(12)7-5-10-6-9(7)3-1-2-4-9;/h7,10H,1-6H2,(H,11,12);1H
- InChI Key： FBTISZXENWYTKF-UHFFFAOYSA-N
- SMILES： Cl.OC(C1CNCC21CCCC2)=O

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 197
Topological Polar Surface Area: 49.3

2-Aza-spiro[4.4]nonane-4-carboxylic acid hydrochloride Pricemore >>

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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	75R0415S-1g	2-Aza-spiro[4.4]nonane-4-carboxylic acid hydrochloride	1965309-22-1	97%	1g	5919.34CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	75R0415S-5g	2-Aza-spiro[4.4]nonane-4-carboxylic acid hydrochloride	1965309-22-1	97%	5g	23490.77CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	75R0415S-500mg	2-Aza-spiro[4.4]nonane-4-carboxylic acid hydrochloride	1965309-22-1	97%	500mg	3383.69CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	75R0415S-250mg	2-Aza-spiro[4.4]nonane-4-carboxylic acid hydrochloride	1965309-22-1	97%	250mg	2111.63CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	75R0415S-100mg	2-Aza-spiro[4.4]nonane-4-carboxylic acid hydrochloride	1965309-22-1	97%	100mg	1484.07CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	75R0415S-50mg	2-Aza-spiro[4.4]nonane-4-carboxylic acid hydrochloride	1965309-22-1	97%	50mg	1161.82CNY	2021-05-07
abcr	AB538268-100 mg	2-Aza-spiro[4.4]nonane-4-carboxylic acid hydrochloride; .	1965309-22-1		100MG	€355.50	2023-07-10
abcr	AB538268-250 mg	2-Aza-spiro[4.4]nonane-4-carboxylic acid hydrochloride; .	1965309-22-1		250MG	€481.30	2023-07-10
abcr	AB538268-500 mg	2-Aza-spiro[4.4]nonane-4-carboxylic acid hydrochloride; .	1965309-22-1		500MG	€688.40	2022-07-29
abcr	AB538268-1 g	2-Aza-spiro[4.4]nonane-4-carboxylic acid hydrochloride; .	1965309-22-1		1g	€1,244.60	2023-07-10